Cas no 1701495-17-1 (3,4-dimethylheptan-1-amine)

• Product Name: 3,4-dimethylheptan-1-amine
• CAS No: 1701495-17-1
• MF: C₉H₂₁N
• MW: 143.26974272728
• CID: 5828819
• PubChem ID: 107889283
• Update Time: 2025-06-08

3,4-dimethylheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethylheptan-1-amine
• SCHEMBL21207794
• EN300-1865741
• 1701495-17-1

• Inchi： 1S/C9H21N/c1-4-5-8(2)9(3)6-7-10/h8-9H,4-7,10H2,1-3H3
• InChI Key： MQIUCRSVVNNIFQ-UHFFFAOYSA-N
• SMILES： NCCC(C)C(C)CCC

Computed Properties

• Exact Mass: 143.167399674g/mol
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3,4-dimethylheptan-1-amine

Professional Introduction to 3,4-dimethylheptan-1-amine (CAS No. 1701495-17-1)

3,4-dimethylheptan-1-amine is a significant organic compound in the realm of pharmaceutical chemistry and biochemical research, characterized by its unique structural and functional properties. With the CAS number 1701495-17-1, this compound has garnered attention for its potential applications in drug development and synthetic chemistry. The molecular structure of 3,4-dimethylheptan-1-amine consists of a seven-carbon chain with methyl substituents at the 3rd and 4th positions, making it a derivative of heptanamine. This specific arrangement imparts distinct chemical reactivity and solubility characteristics, which are crucial for its utilization in various chemical processes.

The compound's primary significance lies in its role as an intermediate in the synthesis of more complex molecules. In recent years, advancements in synthetic methodologies have highlighted the utility of 3,4-dimethylheptan-1-amine in constructing pharmacophores for novel therapeutic agents. Researchers have leveraged its structural framework to develop derivatives with enhanced biological activity, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. The presence of secondary amine functionality allows for further derivatization, enabling the creation of molecules with targeted pharmacological effects.

Recent studies have demonstrated the compound's relevance in the field of medicinal chemistry. For instance, modifications to the 3,4-dimethylheptan-1-amine backbone have led to the discovery of novel compounds with potential anti-inflammatory and analgesic properties. These findings underscore the importance of 3,4-dimethylheptan-1-amine as a building block in drug discovery pipelines. Additionally, its compatibility with various functional groups makes it a versatile candidate for exploring structure-activity relationships (SARs), which are fundamental to optimizing drug candidates.

The chemical properties of 3,4-dimethylheptan-1-amine also make it valuable in industrial applications beyond pharmaceuticals. Its solubility profile and reactivity allow it to serve as a precursor in the synthesis of specialty chemicals and polymers. Furthermore, its stability under different reaction conditions enhances its feasibility as an intermediate in large-scale manufacturing processes. Such attributes position 3,4-dimethylheptan-1-amine as a compound of considerable interest for both academic researchers and industrial chemists.

In terms of biological activity, preliminary investigations have revealed that derivatives of 3,4-dimethylheptan-1-amine exhibit promising interactions with biological targets. These interactions are being explored to develop treatments for neurological disorders, where precise modulation of neurotransmitter activity is essential. The compound's ability to cross the blood-brain barrier has also been a focus of research, as this property is critical for CNS drug delivery systems. Such explorations highlight the potential of 3,4-dimethylheptan-1-amine to contribute to next-generation therapeutics.

The synthesis of 3,4-dimethylheptan-1-amine itself is another area where innovation has been prominent. Modern synthetic routes have improved yield and purity standards, making it more accessible for research purposes. Catalytic methods have been particularly effective in streamlining its production while minimizing environmental impact. These advancements align with global trends toward sustainable chemistry practices, ensuring that compounds like 3,4-dimethylheptan-1-amine can be produced responsibly.

Looking ahead, the future prospects for 3,4-dimethylheptan-1-amine appear bright within both academic and industrial contexts. Ongoing research aims to uncover new applications and optimize existing ones through innovative chemical methodologies. Collaborative efforts between academia and industry are expected to accelerate progress by combining expertise in synthetic chemistry with cutting-edge biological screening techniques. This synergy will likely lead to breakthroughs that further establish 3,4-dimethylheptan-1-amine as a cornerstone compound in modern chemical research.

The versatility of 3,4-dimethylheptan-1-amine extends beyond its immediate applications; it serves as a testament to the broader importance of basic organic chemistry in advancing scientific discovery. As new synthetic tools and analytical techniques emerge, compounds like this will continue to play pivotal roles in shaping future developments across multiple disciplines. The continued exploration of its properties ensures that its full potential remains untapped and ready to be realized through innovative research endeavors.